Cas no 879412-93-8 (Methyl 2-(phenylethynyl)-5-[(trimethylsilyl)ethynyl]benzoate)

Methyl 2-(phenylethynyl)-5-[(trimethylsilyl)ethynyl]benzoate structure
879412-93-8 structure
Product Name:Methyl 2-(phenylethynyl)-5-[(trimethylsilyl)ethynyl]benzoate
CAS No:879412-93-8
MF:C21H20O2Si
MW:332.467806816101
CID:2852246
PubChem ID:71405443
Update Time:2025-04-21

Methyl 2-(phenylethynyl)-5-[(trimethylsilyl)ethynyl]benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(phenylethynyl)-5-[(trimethylsilyl)ethynyl]benzoate
    • DTXSID70826092
    • 879412-93-8
    • Inchi: 1S/C21H20O2Si/c1-23-21(22)20-16-18(14-15-24(2,3)4)11-13-19(20)12-10-17-8-6-5-7-9-17/h5-9,11,13,16H,1-4H3
    • InChI Key: RWWTWKNFLAUELB-UHFFFAOYSA-N
    • SMILES: [Si](C#CC1C=CC(C#CC2C=CC=CC=2)=C(C(=O)OC)C=1)(C)(C)C

Computed Properties

  • Exact Mass: 332.123256411Da
  • Monoisotopic Mass: 332.123256411Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 568
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3Ų
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